Cas no 763120-43-0 ((1H-pyrrol-2-yl)boronic acid)

• Product Name: (1H-pyrrol-2-yl)boronic acid
• CAS No: 763120-43-0
• MF: C₄H₆BNO₂
• MW: 110.906940937042
• MDL: MFCD03095055
• CID: 68783
• PubChem ID: 4192668
• Update Time: 2025-07-19

(1H-pyrrol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolylboronic acid
• 1H-pyrrol-2-ylboronic acid
• (1H-pyrrol-2-yl)boronic acid
• 1H-pyrrole-2-boronic acid
• 2,6,6-TRIMETHYL-2-CYCLOHEXENE-1,4-DIONE
• 2-1H-pyrrolylboronic acid
• PYRROL-2-YLBORONIC ACID
• PYRROLE-2-BORONIC ACID
• Boronicacid, 1H-pyrrol-2-yl- (9CI)
• (Pyrrol-2-yl)boronic acid
• CS-0377022
• AKOS006278865
• Boronic acid, 1H-pyrrol-2-yl-
• AB13435
• 1H-pyrrol-2-yl-2-boronic acid
• SCHEMBL488858
• WADSQZHEAXPENM-UHFFFAOYSA-N
• DTXSID80400625
• FT-0691108
• 763120-43-0
• A838669
• 2-Pyrrolylboronicacid
• MFCD03095055
• 1H-Pyrrol-2-ylboronicacid
• DB-010485

• MDL： MFCD03095055
• Inchi： 1S/C4H6BNO2/c7-5(8)4-2-1-3-6-4/h1-3,6-8H
• InChI Key： WADSQZHEAXPENM-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CN1)O

Computed Properties

• Exact Mass: 111.04900
• Monoisotopic Mass: 111.0491586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.25000
• LogP: -1.30550

(1H-pyrrol-2-yl)boronic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-S36/37/39
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Additional information on (1H-pyrrol-2-yl)boronic acid

Introduction to (1H-pyrrol-2-yl)boronic Acid and Its Significance in Modern Chemical Biology

(1H-pyrrol-2-yl)boronic acid, with the CAS number 763120-43-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its pyrrole ring substituent, has garnered attention due to its versatile applications in drug discovery, catalysis, and material science. The unique structural and chemical properties of this compound make it a valuable tool for researchers exploring innovative synthetic pathways and therapeutic agents.

The compound's structure, featuring a boronic acid functional group attached to a pyrrole ring, imparts both reactivity and stability necessary for various biochemical applications. Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been exploited in the development of protease inhibitors and other therapeutic molecules. The pyrrole moiety, on the other hand, contributes to the compound's aromaticity and electronic characteristics, making it a promising candidate for further functionalization and derivatization.

In recent years, there has been a surge in research focused on the development of boronic acid-based compounds for medicinal applications. One notable area of interest is the use of these compounds as intermediates in the synthesis of novel pharmaceuticals. For instance, (1H-pyrrol-2-yl)boronic acid has been utilized in the preparation of small-molecule inhibitors targeting various enzymes involved in metabolic pathways. These inhibitors hold promise for treating conditions such as diabetes, cancer, and inflammatory diseases.

Moreover, the compound's role in catalysis cannot be overstated. Boronic acids are widely employed as ligands in transition metal-catalyzed reactions, including cross-coupling reactions that are pivotal in organic synthesis. The (strong>1H-pyrrol-2-yl)boronic acid derivative has been reported to enhance the efficiency of such reactions by providing stable coordination environments for metal centers. This capability is particularly valuable in industrial settings where high yields and selectivity are paramount.

Recent advancements in computational chemistry have further highlighted the potential of (1H-pyrrol-2-yl)boronic acid as a building block for drug design. Molecular modeling studies have demonstrated its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. These insights have guided the development of more targeted and effective therapeutic agents. Additionally, the compound's compatibility with green chemistry principles has made it an attractive choice for sustainable synthetic methodologies.

The pharmaceutical industry has also shown interest in (1H-pyrrol-2-yl)boronic acid due to its potential as a prodrug or pharmacophore. Prodrugs are designed to improve drug delivery by undergoing metabolic conversion into active therapeutic agents. The boronic acid moiety can be engineered to release active compounds under specific physiological conditions, thereby enhancing bioavailability and reducing side effects. This approach has been successfully applied in several drug formulations, demonstrating the versatility of boronic acid derivatives.

In conclusion, (1H-pyrrol-2-yl)boronic acid (CAS number 763120-43-0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable asset for developing innovative drugs, catalysts, and materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical biology.